Cas no 2229001-71-0 (3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol)

• Product Name: 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol
• CAS No: 2229001-71-0
• MF: C₁₀H₁₂F₃NO
• MW: 219.203593254089
• CID: 5829778
• PubChem ID: 165686202
• Update Time: 2025-10-29

3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol
• EN300-1802936
• 2229001-71-0

• Inchi： 1S/C10H12F3NO/c1-10(4-14,5-15)9-7(12)2-6(11)3-8(9)13/h2-3,15H,4-5,14H2,1H3
• InChI Key： SDSLREPQQMEPLY-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1C(C)(CO)CN)F)F

Computed Properties

• Exact Mass: 219.08709849g/mol
• Monoisotopic Mass: 219.08709849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol

Introduction to 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol (CAS No. 2229001-71-0)

3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol, with the CAS number 2229001-71-0, is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a methyl group, and a trifluorophenyl moiety, which collectively contribute to its diverse chemical and biological properties.

The molecular formula of 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol is C₁₁H₁₃F₃NO₂, and its molecular weight is approximately 248.21 g/mol. The presence of the trifluoromethyl group imparts significant electronic and steric effects, making this compound a valuable scaffold for the design and synthesis of novel bioactive molecules.

In recent years, the study of 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol has been driven by its potential applications in various therapeutic areas. One of the key areas of interest is its role as a precursor in the synthesis of pharmaceuticals targeting neurological disorders. Research has shown that compounds derived from this scaffold exhibit potent activity against specific neurotransmitter receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Beyond its applications in neurology, 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol has also been explored for its anti-inflammatory properties. Studies have demonstrated that derivatives of this compound can effectively inhibit the production of pro-inflammatory cytokines and mediators, making them promising candidates for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthetic accessibility of 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol has further enhanced its appeal in drug discovery. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the reaction of 3-bromoacetone with 3-aminoacetone in the presence of a suitable base, followed by substitution with 2,4,6-trifluorobenzeneboronic acid under palladium catalysis. This approach not only yields high purity products but also allows for easy functionalization at various positions on the molecule.

In addition to its therapeutic potential, 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol has been studied for its use in diagnostic imaging agents. The trifluoromethyl group can be labeled with radioisotopes such as fluorine-18 (F^-18) to create positron emission tomography (PET) tracers. These tracers can be used to visualize specific biological processes in vivo, providing valuable insights into disease mechanisms and treatment efficacy.

The safety profile of 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol is another critical aspect that has been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. However, as with any new chemical entity (NCE), thorough toxicological assessments are necessary to ensure its safety for human use.

In conclusion, 3-amino-2-methyl-2-(2,4,6-trifluorophenyl)propan-1-ol (CAS No. 2229001-71-0) represents a versatile and promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development into novel therapeutics and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, solidifying its importance in the field.